Cas no 1803756-64-0 (Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate
• CAS No: 1803756-64-0
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4943389
• Update Time: 2025-10-28

Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H13NO4/c1-2-17-11(15)5-10-9(7-14)4-3-8(6-13)12(10)16/h3-4,14,16H,2,5,7H2,1H3
• InChI Key： KGVNMRXRXYZYDD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(=C(C#N)C=CC=1CO)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate

Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate (CAS No. 1803756-64-0): A Versatile Chemical Intermediate

Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate (CAS No. 1803756-64-0) is a specialized organic compound with significant potential in pharmaceutical and fine chemical synthesis. This ester derivative features a unique combination of functional groups, including a cyano group, hydroxyl group, and hydroxymethyl substituent, making it a valuable building block for complex molecular architectures. The compound's structural characteristics have drawn attention from researchers exploring novel drug candidates and advanced materials.

The growing interest in multifunctional chemical intermediates like Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate aligns with current trends in sustainable chemistry and green synthesis. Many researchers are searching for "eco-friendly synthetic routes for complex esters" or "versatile intermediates for drug discovery" - areas where this compound shows particular promise. Its balanced polarity and reactivity profile make it suitable for various coupling reactions while maintaining good solubility in common organic solvents.

From a synthetic chemistry perspective, CAS 1803756-64-0 offers several advantages. The presence of both electron-withdrawing (cyano group) and electron-donating (hydroxyl and hydroxymethyl groups) substituents on the aromatic ring creates interesting electronic effects that can be exploited in subsequent transformations. This has led to increased searches for "ortho-substituted phenylacetate derivatives" and "functionalized aromatic esters in medicinal chemistry" across scientific databases.

The pharmaceutical industry has shown particular interest in Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate as a potential precursor for various therapeutic agents. The compound's structural features are relevant to current research hotspots such as "small molecule drug development" and "targeted cancer therapies". Its ability to serve as a scaffold for further functionalization makes it valuable in the design of enzyme inhibitors and receptor modulators, addressing common search queries like "novel scaffolds for kinase inhibitors".

In material science applications, CAS 1803756-64-0 has attracted attention for its potential in creating advanced polymers and coatings. The compound's multiple reactive sites enable it to participate in crosslinking reactions, answering industry needs for "multifunctional monomers for specialty polymers". Researchers investigating "bio-based materials with enhanced properties" have noted the compound's structural features as potentially valuable for creating materials with tailored characteristics.

The synthesis and handling of Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate require careful consideration of reaction conditions. Current literature searches reveal growing interest in "optimized synthetic protocols for sensitive esters" and "stabilization of polyfunctional intermediates". The compound's stability profile and purification methods are frequent topics in technical discussions, particularly regarding "chromatographic separation of polar esters" and "storage conditions for hydroxymethyl-containing compounds".

Analytical characterization of CAS 1803756-64-0 presents interesting challenges and opportunities. Modern techniques such as "LC-MS analysis of polyfunctional aromatics" and "NMR studies of ortho-substituted phenyl derivatives" are commonly employed to verify the compound's structure and purity. These analytical aspects address frequent search queries from quality control specialists and process chemists working with similar compounds.

From a commercial perspective, Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate occupies a niche but growing market segment. Procurement specialists often search for "reliable suppliers of specialty phenylacetates" and "custom synthesis of functionalized esters", reflecting the compound's status as a valuable but not yet commoditized chemical. Its pricing and availability trends are closely monitored by researchers in both academic and industrial settings.

The safety profile and regulatory status of CAS 1803756-64-0 are subjects of professional interest. While not classified as hazardous under standard regulations, proper handling procedures for "laboratory use of cyano-containing compounds" and "best practices for ester storage" remain important considerations. These topics frequently appear in safety documentation and technical bulletins related to the compound.

Looking forward, Ethyl 3-cyano-2-hydroxy-6-(hydroxymethyl)phenylacetate is poised to play an increasingly important role in several cutting-edge research areas. Its structural versatility addresses current scientific needs expressed in searches for "next-generation chemical building blocks" and "modular approaches to complex molecule synthesis". As synthetic methodologies continue to advance, this compound's unique combination of functional groups ensures its relevance in both established and emerging applications.